Acetone diisobutylhydrazone

• CAS RN: 52835-12-8
• Molecular Formula: C11H24N2
• Molecular Weight: 184.32 g/mol
• IUPAC Name: 2-methyl-N-(2-methylpropyl)-N-(propan-2-ylideneamino)propan-1-amine
• InChI: InChI=1S/C11H24N2/c1-9(2)7-13(8-10(3)4)12-11(5)6/h9-10H,7-8H2,1-6H3
• InChI Key: PTVAXZOEUGRZMV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN(CC(C)C)N=C(C)C

Description

Acetone diisobutylhydrazone is a useful research compound. Its molecular formula is C11H24N2 and its molecular weight is 184.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution was prepared which comprised 206 g diisobutylamine (1.60 mole), 36 g an aqueous solution containing 19.1% by weight NH3 (0.40 mole), 92.6 g acetone (1.60 mole), 41 g acetonitrile (1.00 mole), and 96 g metanol, in which 2.4 g of the disodium salt of ethylenediaminetetracetic acid and 0.4 g ammonium acetate were dissolved. The solution was brought to 50° C, and within the space of half an hour 38.9 g oxygenated water containing 70% by weight H2O2 (0.80 mole) were introduced. The reaction was allowed to continue for seven hours at the same temperature; and the solution was then distilled at 90° C and 20 mm Hg to obtain 26 g acetone N, N-diisobutylhydrazone (0.14 mole, which was 17.5% of the theoretical yield).

Synthesis routes and methods II

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